Cas no 2227948-81-2 (rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid)

• Product Name: rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
• CAS No: 2227948-81-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6374057
• PubChem ID: 165533288
• Update Time: 2025-10-28

rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
• 2227948-81-2
• rac-4-{[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
• EN300-1562458

• Inchi： 1S/C28H34N2O5/c1-2-19(14-15-26(31)32)29-27(33)18-8-7-9-20(16-18)30-28(34)35-17-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-6,10-13,18-20,25H,2,7-9,14-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t18-,19?,20+/m1/s1
• InChI Key： KDMHRKLLAYNXSK-ITIDOPETSA-N
• SMILES： O=C([C@@H]1CCC[C@@H](C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC)CCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid

Comprehensive Guide to rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid (CAS No. 2227948-81-2)

The compound rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid (CAS No. 2227948-81-2) is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexyl backbone, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and bioconjugation techniques.

One of the most searched questions related to this compound is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" The Fmoc group in rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. This property is crucial for solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and protein engineering.

Another trending topic in the field is the application of chiral building blocks in asymmetric synthesis. The stereochemistry of rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid allows for the creation of enantiomerically pure compounds, which are essential for developing drugs with high specificity and reduced side effects. This aligns with the growing demand for precision medicine and targeted therapies in modern pharmacology.

The cyclohexyl moiety in this compound contributes to its lipophilicity, enhancing its ability to penetrate cell membranes. This characteristic is particularly valuable in the design of prodrugs and drug delivery systems. Researchers often investigate how modifications to the cyclohexylformamido segment can influence the pharmacokinetic properties of resulting molecules, making this compound a subject of ongoing structure-activity relationship (SAR) studies.

In the context of green chemistry, there is increasing interest in optimizing the synthesis of rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid to reduce waste and improve yield. Sustainable practices, such as catalytic methods and solvent-free reactions, are being explored to align with global environmental standards. This reflects the broader shift toward eco-friendly chemical manufacturing in the pharmaceutical industry.

The versatility of rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid extends to its use in biomaterial development. Its ability to form stable amide bonds makes it suitable for creating functionalized polymers and hydrogels, which are pivotal in tissue engineering and regenerative medicine. These applications are frequently highlighted in scientific literature and industry reports, underscoring the compound's multidisciplinary relevance.

For researchers sourcing this compound, quality and purity are paramount. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify the integrity of rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid. Suppliers often provide certificates of analysis (CoA) to ensure compliance with Good Manufacturing Practices (GMP), a critical consideration for laboratories engaged in preclinical studies.

In summary, rac-4-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid (CAS No. 2227948-81-2) is a pivotal compound in peptide chemistry, drug development, and material science. Its structural features and functional groups enable diverse applications, from therapeutic agent design to advanced biomaterials. As research continues to evolve, this molecule remains at the forefront of innovation in the life sciences.